Cas no 35179-80-7 (N-(2-Hydroxyethyl)-N-methyldodecanamide)

• Product Name: N-(2-Hydroxyethyl)-N-methyldodecanamide
• CAS No: 35179-80-7
• MF: C₁₅H₃₁NO₂
• MW: 257.412144899368
• CID: 1476454
• PubChem ID: 11737000
• Update Time: 2025-11-01

N-(2-Hydroxyethyl)-N-methyldodecanamide Chemical and Physical Properties

Names and Identifiers

• Dodecanamide, N-(2-hydroxyethyl)-N-methyl-
• N-(2-hydroxyethyl)-N-methyldodecanamide
• AKOS010638758
• Lauramide methyl MEA
• 9OC73GI28R
• IFDVSPCLJCWIHL-UHFFFAOYSA-N
• N-Hydroxyethyl-N-methyllauramide
• DTXSID30471426
• UNII-9OC73GI28R
• 35179-80-7
• Lauroyl-N-methylethanolamide
• MFCD20928673
• C15H31NO2
• EN300-15133347
• starbld0029602
• N-methyl-N-(2-hydroxyethyl)lauramide
• Dodecanoyl-N-methylethanolamide
• N-hydroxyethyl-N-methyldodecanamide
• N-Methyl-N-(hydroxyethyl)lauramide
• N-(2-Hydroxyethyl)-N-methyllauramide
• SCHEMBL5192446
• Q27272820
• N-(2-Hydroxyethyl)-N-methyldodecanamide

• Inchi： 1S/C15H31NO2/c1-3-4-5-6-7-8-9-10-11-12-15(18)16(2)13-14-17/h17H,3-14H2,1-2H3
• InChI Key： IFDVSPCLJCWIHL-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCC)N(C)CCO

Computed Properties

• Exact Mass: 257.23563
• Monoisotopic Mass: 257.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on N-(2-Hydroxyethyl)-N-methyldodecanamide

Comprehensive Overview of N-(2-Hydroxyethyl)-N-methyldodecanamide (CAS No. 35179-80-7): Properties, Applications, and Innovations

N-(2-Hydroxyethyl)-N-methyldodecanamide (CAS No. 35179-80-7), often referred to as HEMDA, is a versatile amide-based compound with a wide range of industrial and cosmetic applications. This surfactant derivative is gaining attention due to its unique hydrophilic-lipophilic balance (HLB), making it a preferred choice in formulations requiring emulsification, solubilization, or conditioning properties. Its molecular structure combines a dodecanamide backbone with a hydroxyethyl group, enhancing compatibility with both water and oil phases.

In recent years, the demand for sustainable surfactants and eco-friendly emulsifiers has surged, driven by consumer preferences for green chemistry and biodegradable ingredients. N-(2-Hydroxyethyl)-N-methyldodecanamide aligns with these trends, as it exhibits lower environmental persistence compared to traditional sulfate-based surfactants. Researchers are exploring its potential in personal care products, such as shampoos, conditioners, and moisturizers, where it acts as a mild cleansing agent and skin-conditioning agent.

The compound’s CAS No. 35179-80-7 is frequently searched in chemical databases and regulatory platforms, reflecting its growing industrial relevance. Manufacturers value its stability under varying pH conditions, making it suitable for cosmetic preservative systems and pharmaceutical excipients. Additionally, its low irritation potential has sparked interest in baby care formulations and sensitive skin solutions, addressing a key consumer concern in the beauty and wellness sector.

From a technical perspective, HEMDA demonstrates excellent foam-boosting properties, which are critical in detergent formulations and industrial cleaning agents. Its ability to reduce surface tension enhances soil removal efficiency, a feature highly sought after in laundry additives and dishwashing liquids. Innovations in microemulsion technology have further leveraged its solubilizing capacity for fragrance oils and active ingredients, expanding its utility in aromatherapy products and functional textiles.

Beyond cosmetics and cleaning, N-(2-Hydroxyethyl)-N-methyldodecanamide is being investigated for niche applications like agricultural adjuvants and polymer plasticizers. Its biocompatibility and low toxicity profile make it a candidate for controlled-release formulations in crop protection. Furthermore, its thermal stability opens doors for use in specialty coatings and adhesive systems, where durability and performance are paramount.

As regulatory frameworks evolve, compliance with REACH and EPA guidelines remains a priority for producers of CAS No. 35179-80-7. Transparent safety data sheets (SDS) and lifecycle assessments are essential to meet ESG (Environmental, Social, and Governance) criteria. This aligns with the broader shift toward responsible sourcing and circular economy principles, positioning HEMDA as a future-proof ingredient in sustainable manufacturing.

In summary, N-(2-Hydroxyethyl)-N-methyldodecanamide (CAS No. 35179-80-7) exemplifies the convergence of performance chemistry and environmental stewardship. Its adaptability across multiple industries, coupled with consumer-driven demand for safer alternatives, ensures its continued relevance in innovation-driven markets. For formulators and researchers, understanding its structure-activity relationship is key to unlocking new possibilities in product development.